![molecular formula C14H10FN5O B5295697 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide](/img/structure/B5295697.png)
2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide, also known as FTB, is a novel compound that has shown promising results in scientific research. It is a tetrazole-based molecule that has gained attention due to its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide has been shown to inhibit the activity of COX-2, which is an enzyme involved in inflammation. It has also been shown to inhibit the activity of VEGFR-2, which is a signaling pathway involved in angiogenesis.
Biochemical and physiological effects:
2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and inhibit angiogenesis. 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide is that it is relatively easy to synthesize and purify. It is also stable and has a long shelf life. However, one limitation of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide is that it can be toxic at high doses, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide. One area of interest is the development of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide-based drugs for the treatment of inflammation, cancer, and neurological disorders. Another area of interest is the study of the mechanism of action of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide, which could lead to the development of more potent and specific inhibitors of COX-2 and VEGFR-2. Finally, the study of the toxicity and pharmacokinetics of 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide could help to determine its safety and efficacy as a therapeutic agent.
Synthesis Methods
2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide can be synthesized through a multi-step process that involves the reaction of 2-fluoro-N-phenylbenzamide with sodium azide and copper (I) iodide. The reaction results in the formation of a tetrazole ring, which is a key component of the molecule. The yield of the synthesis is high, and the purity of the compound can be achieved through recrystallization.
Scientific Research Applications
2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide has been studied extensively in scientific research due to its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. 2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-fluoro-N-[3-(2H-tetrazol-5-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FN5O/c15-12-7-2-1-6-11(12)14(21)16-10-5-3-4-9(8-10)13-17-19-20-18-13/h1-8H,(H,16,21)(H,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEHMVYHSRDQUOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C3=NNN=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.